Cas no 83164-90-3 (2-chloro-N-(2,4-difluorophenyl)pyridine-3-carboxamide)

• Product Name: 2-chloro-N-(2,4-difluorophenyl)pyridine-3-carboxamide
• CAS No: 83164-90-3
• MF: C₁₂H₇ClF₂N₂O
• MW: 268.646588563919
• CID: 1807243
• PubChem ID: 736735
• Update Time: 2025-10-29

2-chloro-N-(2,4-difluorophenyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2,4-difluorophenyl)pyridine-3-carboxamide
• 2-Chloro-N-(2,4-difluorophenyl)nicotinamide
• 3-pyridinecarboxamide, 2-chloro-N-(2,4-difluorophenyl)-
• 2-ethylhexanoic acid,nickel,2,2,2-trifluoroacetic acid
• Oprea1_467838
• SR-01000412523-1
• VXHSATAEEHCPFE-UHFFFAOYSA-N
• SR-01000412523
• CS-0359177
• DTXSID801004710
• 83164-90-3
• 2-Chloro-N-(2,4-difluorophenyl)pyridine-3-carboximidic acid
• Oprea1_164736
• STK412351
• SCHEMBL4493780
• AK-968/11368544
• AKOS000158287
• 7B-091
• 84434-84-4
• MFCD01327751

• Inchi： 1S/C12H7ClF2N2O/c13-11-8(2-1-5-16-11)12(18)17-10-4-3-7(14)6-9(10)15/h1-6H,(H,17,18)
• InChI Key： VXHSATAEEHCPFE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(NC1C=CC(=CC=1F)F)=O

Computed Properties

• Exact Mass: 268.0214969g/mol
• Monoisotopic Mass: 268.0214969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42Ų

Additional information on 2-chloro-N-(2,4-difluorophenyl)pyridine-3-carboxamide

Introduction to 2-chloro-N-(2,4-difluorophenyl)pyridine-3-carboxamide (CAS No. 83164-90-3)

2-chloro-N-(2,4-difluorophenyl)pyridine-3-carboxamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 83164-90-3, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a pyridine core, which is a common motif in many biologically active molecules, further enhanced by the presence of chloro and difluorophenyl substituents.

The< strong>2-chloro-N-(2,4-difluorophenyl)pyridine-3-carboxamide molecule exhibits a high degree of chemical complexity, which makes it an intriguing subject for further research and development. The pyridine ring is a key pharmacophore in many drugs, providing both electronic and steric effects that can influence the compound's interactions with biological targets. The chloro group at the 2-position and the 2,4-difluorophenyl moiety at the nitrogen position contribute to the compound's overall reactivity and specificity.

In recent years, there has been a growing interest in developing new compounds that can modulate biological pathways associated with various diseases. The< strong>2-chloro-N-(2,4-difluorophenyl)pyridine-3-carboxamide has shown promise in preliminary studies as a potential lead compound for further drug discovery efforts. Its unique structural features make it a valuable scaffold for designing molecules with enhanced binding affinity and selectivity towards specific biological targets.

The synthesis of< strong>2-chloro-N-(2,4-difluorophenyl)pyridine-3-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the chloro group and the difluorophenyl moiety are critical steps that must be carefully controlled to avoid unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to facilitate the introduction of these functional groups while maintaining high selectivity.

Recent advancements in computational chemistry have also played a crucial role in understanding the properties of< strong>2-chloro-N-(2,4-difluorophenyl)pyridine-3-carboxamide. Molecular modeling studies have helped researchers predict the compound's binding modes to biological targets, providing insights into its potential pharmacological activity. These computational approaches are complemented by experimental studies, which provide empirical data on the compound's efficacy and safety profiles.

The< strong>2-chloro-N-(2,4-difluorophenyl)pyridine-3-carboxamide has been investigated for its potential applications in various therapeutic areas. Initial studies have suggested that it may have anti-inflammatory properties, making it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its structural features suggest that it could interact with enzymes involved in cancer metabolism, potentially leading to new anticancer therapies.

The development of novel drug candidates often involves a multidisciplinary approach, combining expertise from chemistry, biology, and pharmacology. The< strong>2-chloro-N-(2,4-difluorophenyl)pyridine-3-carboxamide represents an excellent example of how collaboration across different scientific disciplines can lead to innovative solutions in drug discovery. By leveraging the latest research findings and employing state-of-the-art synthetic techniques, scientists are paving the way for new treatments that could significantly improve patient outcomes.

In conclusion, the< strong>2-chloro-N-(2,4-difluorophenyl)pyridine-3-carboxamide, with its CAS number 83164-90-3, is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development into new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing some of the most challenging medical conditions faced today.